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Compound of Interest

Compound Name: 2-Chloropropionyl chloride-d4

Cat. No.: B12394374 Get Quote

This technical guide provides a comprehensive overview of the safety data for 2-
Chloropropionyl chloride-d4, intended for researchers, scientists, and professionals in drug

development. The information is compiled from various Safety Data Sheets (SDS) and

chemical databases.

Chemical Identification
Chemical Name: (±)-2-Chloropropionyl-2,3,3,3-d4 Chloride

CAS Number: 1219794-98-5[1]

Synonyms: 2-Chloropropionyl chloride-d4

Molecular Formula: C₃D₄Cl₂O

Molecular Weight: 130.99 g/mol

For reference, the non-deuterated analogue is 2-Chloropropionyl chloride (CAS: 7623-09-8).[2]

[3][4][5][6] Safety information is often based on data from this analogue.

Physical and Chemical Properties
The physical and chemical properties of 2-Chloropropionyl chloride-d4 are summarized

below. Data is primarily from the non-deuterated analogue unless specified.
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Property Value Source(s)

Physical State Liquid [1][4]

Appearance / Color
Colorless to light yellow, clear

liquid
[1][3][4][5]

Odor Pungent; Stench [3][4]

Density 1.308 g/mL at 25 °C [1][5][6][7]

Melting Point -71 °C (-96 °F) [1][4][5]

Boiling Point
109 - 111 °C (228 - 232 °F) at

760 mmHg
[1][4][5][6][7]

Flash Point 31 °C (88 °F) [1]

Vapor Pressure
28 hPa (21 mmHg) at 20 °C

(68 °F)
[1]

Water Solubility
Decomposes; Reacts violently

with water
[1][4][5]

Refractive Index n20/D 1.440 [5][6][7]

Hazard Identification and GHS Classification
2-Chloropropionyl chloride-d4 is a hazardous substance. It is a flammable liquid and vapor

that causes severe skin burns and eye damage and may cause respiratory irritation.[1][2][4]
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Hazard Class Category Hazard Statement

Flammable Liquids Category 3
H226: Flammable liquid and

vapor[2][4][8]

Skin Corrosion/Irritation Category 1B
H314: Causes severe skin

burns and eye damage[2][8]

Serious Eye Damage/Irritation Category 1
H314: Causes severe skin

burns and eye damage[8]

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[2]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[2][4][8]

Signal Word: Danger[2][4][6]

Hazard Pictograms:

Flame (GHS02)

Corrosion (GHS05)

Exclamation Mark (GHS07)

Health Hazard (GHS08)

Toxicological Information
This substance is corrosive and can cause severe damage to tissues upon contact. The

toxicological properties have not been fully investigated for the deuterated compound, and data

is often extrapolated from its non-deuterated analogue.[3]

Routes of Exposure: Inhalation, ingestion, skin, and eye contact.[1]

Acute Health Effects:

Eyes: Causes severe eye damage and burns.[1][3] It is a lachrymator, a substance that

induces tearing.[2][3]
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Skin: Causes severe skin burns.[1][3] May be harmful if absorbed through the skin.[1]

Inhalation: May be harmful if inhaled.[1] Causes chemical burns to the respiratory tract and

may cause respiratory irritation.[2][3] Inhalation could be fatal due to spasm, inflammation,

and edema of the larynx and bronchi.[3]

Ingestion: May be harmful if swallowed.[1] Causes gastrointestinal tract burns.[3]

Quantitative Toxicity Data: Note: The following data is for the non-deuterated analogue, 2-

Chloropropionyl chloride (CAS 7623-09-8).

Endpoint Species Value Source

LD50 Oral Rat 642 mg/kg [8]

Chronic Health Effects:

Carcinogenicity: No component of this product at levels greater than or equal to 0.1% is

identified as a probable, possible, or confirmed human carcinogen by IARC, ACGIH, NTP, or

OSHA.[1]

Mutagenic Effects: No data available.[1]

Experimental Protocols
The provided safety data sheets and chemical database entries cite standard hazard

classifications but do not contain detailed experimental protocols for 2-Chloropropionyl
chloride-d4 itself. The presented toxicological data, such as the LD50 value, is for the non-

deuterated analogue and was likely determined using standardized methodologies, such as

those outlined by the Organisation for Economic Co-operation and Development (OECD) Test

Guidelines (e.g., OECD 401 for acute oral toxicity). However, the specific study reports and

detailed protocols are not publicly available in the referenced documents.

Emergency Procedures
First Aid Measures
A logical workflow for first aid is essential following an exposure.
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Exposure Event

Immediate Response

Medical Attention

Exposure Occurs
(Skin, Eyes, Inhalation, Ingestion)

Move out of dangerous area.
Remove contaminated clothing.

General First Step

Skin: Flush with plenty of water
for at least 15 minutes.

Address Specific Exposure

Eyes: Rinse cautiously with water
for several minutes. Remove contacts.

Address Specific Exposure

Inhalation: Move to fresh air.
Give artificial respiration if not breathing.

Address Specific Exposure

Ingestion: Do NOT induce vomiting.
Rinse mouth with water.

Address Specific Exposure

Immediately call a POISON CENTER
or doctor/physician.

Show SDS to the doctor.

Click to download full resolution via product page

Caption: First aid workflow following exposure to 2-Chloropropionyl chloride-d4.

Firefighting Measures
This substance is flammable and reacts with water.
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Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical, or carbon dioxide

(CO₂).[1][3][4] Do NOT use water directly on the fire, as it reacts violently.[3][4]

Hazardous Combustion Products: Under fire conditions, hazardous decomposition products

can form, including carbon oxides (CO, CO₂) and hydrogen chloride gas.[1][4] Phosgene

may also be produced.[3][4]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[1][3][4]
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Response Actions

Extinguishing Media

Fire Involving
2-Chloropropionyl chloride-d4

Assess Situation
& Wear Full PPE (incl. SCBA)

Extinguish Fire Cool Containers with Water Mist
(if safe, avoid direct contact)

Use: Dry Chemical, CO2,
Alcohol-Resistant Foam

Select Media

Do NOT Use:
Direct Water Jet

Avoid
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Immediate Safety

Containment & Cleanup

Disposal

Spill Detected

Don PPE

Remove Ignition Sources

Ensure Ventilation

Contain Spill
(Prevent entry to drains)

Absorb with Inert Material
(Sand, Vermiculite)

Collect into Closed Container
(Use non-sparking tools)

Dispose of waste according to
approved procedures.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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